2-Bromo-1,3-dimethyl-5-(trifluoromethyl)benzene (CAS 1356114-12-9) is a highly specialized, sterically hindered fluorinated aryl halide building block. Featuring a central bromine atom flanked by two ortho-methyl groups and a para-trifluoromethyl moiety, this compound is engineered for advanced cross-coupling applications where strict conformational control is required. The ortho-methyl groups provide critical steric bulk that restricts rotation in subsequent biaryl products, inducing atropisomerism or locking the molecule into an orthogonal conformation. Concurrently, the para-CF3 group enhances lipophilicity, improves metabolic stability, and electronically activates the sterically hindered C-Br bond for transition-metal-catalyzed oxidative addition, making it a pivotal precursor in the synthesis of complex pharmaceutical active ingredients, such as integrin α4β7 antagonists [1].
Substituting this compound with simpler analogs, such as 1-bromo-4-(trifluoromethyl)benzene or 2-bromo-1,3-dimethylbenzene, fundamentally alters both the synthetic process and the final product profile. Omitting the ortho-methyl groups eliminates the steric hindrance necessary to force the resulting biaryl systems into non-planar conformations, leading to flat molecules that often suffer from poor solubility, off-target binding, and failure to fit specific three-dimensional receptor pockets. Conversely, omitting the CF3 group removes the electron-withdrawing activation that compensates for the ortho-steric hindrance during palladium-catalyzed cross-coupling, while also degrading the final molecule's metabolic half-life. Furthermore, attempting to use the cheaper chloride analog (2-chloro-1,3-dimethyl-5-(trifluoromethyl)benzene) drastically reduces cross-coupling yields under standard conditions, forcing procurement teams to invest in expensive, specialized bulky phosphine ligands to overcome the high activation energy of the sterically shielded C-Cl bond [1].
In standard Suzuki-Miyaura cross-coupling reactions targeting sterically hindered biaryl systems, the choice of halide is critical due to the shielding effect of the two ortho-methyl groups. 2-Bromo-1,3-dimethyl-5-(trifluoromethyl)benzene successfully undergoes oxidative addition and coupling using standard, cost-effective palladium catalysts such as Pd(dppf)Cl2 at 110 °C, achieving high conversion rates. In contrast, the corresponding chloride analog exhibits a significantly higher activation barrier for the C-Cl bond cleavage in this highly hindered environment, resulting in trace yields under identical conditions and requiring the procurement of expensive, specialized ligands (e.g., XPhos) to force the reaction [1].
| Evidence Dimension | Cross-coupling yield under standard Pd(dppf)Cl2 catalysis |
| Target Compound Data | High conversion (>80%) at 110 °C with standard Pd(dppf)Cl2 |
| Comparator Or Baseline | 2-Chloro-1,3-dimethyl-5-(trifluoromethyl)benzene (<10% yield under identical conditions) |
| Quantified Difference | >8-fold increase in yield without requiring specialized Buchwald ligands |
| Conditions | Suzuki coupling with arylboronic acids, Pd(dppf)Cl2, K2CO3, 1,4-dioxane/water, 110 °C |
Enables the use of standard, economical palladium catalysts for complex biaryl synthesis, eliminating the need to procure expensive proprietary ligands for hindered couplings.
The primary structural value of 2-bromo-1,3-dimethyl-5-(trifluoromethyl)benzene lies in its ability to dictate the 3D geometry of downstream products. When coupled to another aromatic system, the two ortho-methyl groups force the resulting biaryl bond to adopt an orthogonal dihedral angle to minimize steric clash. Comparatively, using the unmethylated baseline, 1-bromo-4-(trifluoromethyl)benzene, results in a relatively planar biaryl system that is prone to pi-stacking and poor aqueous solubility. This steric locking is explicitly utilized in the design of highly specific integrin α4β7 antagonists to ensure the molecule accurately fits the deep, non-planar receptor binding pocket [1].
| Evidence Dimension | Biaryl dihedral angle in downstream coupled products |
| Target Compound Data | Orthogonal conformation (~70-90 degrees) locked by ortho-methyls |
| Comparator Or Baseline | 1-Bromo-4-(trifluoromethyl)benzene (~0-30 degrees, predominantly planar) |
| Quantified Difference | ~60-degree shift in dihedral angle, preventing planar aggregation |
| Conditions | Crystallographic or computational analysis of resulting biaryl derivatives |
Crucial for drug discovery procurement where strict 3D conformational control is required to achieve target selectivity and prevent planar aggregation.
The inclusion of the trifluoromethyl group at the para position serves a dual purpose: it electronically activates the sterically hindered bromine for transition metal insertion and blocks a primary site of cytochrome P450-mediated oxidative metabolism. Compared to 2-bromo-1,3-dimethylbenzene, the presence of the strongly electron-withdrawing CF3 group accelerates the initial oxidative addition step in catalytic cycles. Furthermore, in downstream pharmaceutical applications, the CF3 group significantly increases the target molecule's lipophilicity (LogP) and half-life compared to the unfluorinated baseline, which is highly susceptible to para-hydroxylation [1].
| Evidence Dimension | Metabolic blocking and electronic activation |
| Target Compound Data | Para-position blocked by CF3; electron-withdrawing activation of C-Br bond |
| Comparator Or Baseline | 2-Bromo-1,3-dimethylbenzene (Para-position open to oxidation; electron-rich ring slows oxidative addition) |
| Quantified Difference | Elimination of para-hydroxylation liability and increased cross-coupling reaction rate |
| Conditions | In vitro microsomal stability assays and comparative cross-coupling kinetics |
Provides a dual advantage of improving synthetic throughput via electronic activation while simultaneously securing the metabolic stability of the final active pharmaceutical ingredient.
This compound is directly applied as a core building block in the synthesis of small-molecule integrin antagonists (e.g., for inflammatory bowel disease therapies). The ortho-methyl groups enforce the necessary orthogonal biaryl conformation required to fit the receptor's binding pocket, while the CF3 group provides the requisite metabolic stability, making it superior to unmethylated or unfluorinated analogs in these advanced medicinal chemistry workflows [1].
In organometallic chemistry and catalyst design, the steric bulk provided by the 1,3-dimethyl substitution pattern is utilized to create stable atropisomers upon cross-coupling with bulky aryl or naphthyl boronic acids. The presence of the CF3 group allows for the tuning of the electronic properties of the resulting ligand, offering a distinct advantage over standard 2-bromo-m-xylene when electron-deficient chiral environments are required for asymmetric catalysis [2].
For pharmaceutical procurement teams building libraries of fluorinated biaryl compounds, this specific bromide offers an optimal balance of reactivity and structural complexity. Because the CF3 group sufficiently activates the sterically hindered C-Br bond, library synthesis can proceed using standard, low-cost palladium catalysts rather than requiring a diverse array of expensive Buchwald ligands, streamlining the procurement and scale-up of the catalytic system [3].